Cas no 16618-75-0 (4-Heptylcyclohexanone)

4-Heptylcyclohexanone structure
Product name:4-Heptylcyclohexanone
4-Heptylcyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 4-heptyl-
- 4-Heptylcyclohexanone
- 4-heptylcyclohexan-1-one
- QWHCPRHASHNSDA-UHFFFAOYSA-N
- AK542484
- D83611
- SY073462
- DS-19162
- DTXSID80520711
- SCHEMBL2853523
- DA-19658
- A925110
- MFCD25978211
- AKOS017269138
- CS-0162601
- 16618-75-0
-
- MDL: MFCD25978211
- Inchi: 1S/C13H24O/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h12H,2-11H2,1H3
- InChI Key: QWHCPRHASHNSDA-UHFFFAOYSA-N
- SMILES: O=C1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 196.182715385g/mol
- Monoisotopic Mass: 196.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 4.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 0.9±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 269.6±8.0°C at 760 mmHg
- Flash Point: 109.4±10.7 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
4-Heptylcyclohexanone Security Information
- Signal Word:warning
- Hazard Statement: H302-H315-H319-H335
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Heptylcyclohexanone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A112268-250mg |
4-Heptylcyclohexanone |
16618-75-0 | 97% | 250mg |
$5.0 | 2025-02-24 | |
abcr | AB492095-1 g |
4-Heptylcyclohexanone; . |
16618-75-0 | 1g |
€72.90 | 2023-04-20 | ||
TRC | H283003-500mg |
4-Heptylcyclohexanone |
16618-75-0 | 500mg |
$ 65.00 | 2022-06-04 | ||
abcr | AB492095-5 g |
4-Heptylcyclohexanone; . |
16618-75-0 | 5g |
€87.80 | 2023-04-20 | ||
eNovation Chemicals LLC | Y1232176-10G |
4-heptylcyclohexanone |
16618-75-0 | 97% | 10g |
$40 | 2023-05-13 | |
TRC | H283003-2.5g |
4-Heptylcyclohexanone |
16618-75-0 | 2.5g |
$ 95.00 | 2022-06-04 | ||
Ambeed | A112268-5g |
4-Heptylcyclohexanone |
16618-75-0 | 97% | 5g |
$17.0 | 2025-02-24 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ769-1g |
4-Heptylcyclohexanone |
16618-75-0 | 97% | 1g |
115.0CNY | 2021-07-12 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H301533-25g |
4-Heptylcyclohexanone |
16618-75-0 | 99% | 25g |
¥508.90 | 2023-09-02 | |
1PlusChem | 1P001X09-250mg |
Cyclohexanone, 4-heptyl- |
16618-75-0 | 97% | 250mg |
$4.00 | 2024-06-19 |
4-Heptylcyclohexanone Related Literature
-
Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
-
A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
-
Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
-
Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:16618-75-0)4-Heptylcyclohexanone

Purity:99%
Quantity:100g
Price ($):185.0